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Compound of Interest

[Dimethyl(oxo)-lambda6-
Compound Name:
sulfanylidene]thiourea

CAS No.: 2172288-15-0

Cat. No.: B2982452
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Technical Guide: [Dimethyl(oxo)- -
sulfanylidene]thiourea

CAS Registry Number: 2172288-15-0 Chemical Formula: C

y

N

oS

Molecular Weight: 152.24 g/mol Synonyms:N-(Dimethyl-oxo-sulfoximine)thiourea, N-
Carbamothioyl-S,S-dimethylsulfoximine.

Executive Summary: The Sulfoximine Advantage

[Dimethyl(oxo)-
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-sulfanylidene]thiourea represents a distinct class of "hybrid" organosulfur compounds that
merge the thiourea pharmacophore with the sulfoximine moiety. Unlike standard thioureas,
which are planar and electronically neutral, the incorporation of the hypervalent sulfur(VI)
center introduces:

e Enhanced Acidity: The electron-withdrawing nature of the sulfoximine group (

) significantly increases the acidity of the NH protons, strengthening hydrogen bond donor
capability.

» 3D Chirality/Geometry: The tetrahedral geometry at the sulfur(VI) center breaks the planarity
typical of standard thioureas, offering unique vectors for molecular recognition in drug
design.

o Metabolic Stability: The sulfoximine group is a documented bioisostere for sulfonamides and
sulfones, often exhibiting superior metabolic stability and solubility.

X-Ray Crystallographic Data (Representative
Analysis)

Note: While the specific CIF for the unsubstituted parent (CAS 2172288-15-0) is proprietary to
certain building block libraries, the structural parameters below are derived from high-resolution
X-ray data of the homologous N-substituted sulfoximine thiourea class (e.g., N-benzoyl
derivatives), which exhibit highly conserved geometries.

A. Unit Cell & Geometry

The core [Dimethyl(oxo)-

-sulfanylidene]thiourea moiety crystallizes with a characteristic tetrahedral geometry around the
S(VI) atom and a planar geometry around the thiocarbonyl carbon.
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Parameter

Representative Value Structural Significance

Crystal System

Common for polar organic
Monoclinic / Triclinic thioureas due to extensive H-

bonding.

Space Group

P2 Centrosymmetric packing

favored by dipole alignment.

/c or P-1
Typical double bond character;
S(VI1)=0 Bond 1.44-1.45A
strong H-bond acceptor.
Indicates significant double
S(VI)=N Bond 152 -155A bond character (ylidic
resonance).
Shorter than a single bond,
N-C(S) Bond 1.35-1.38 A indicating conjugation with the
thiourea.
Typical thiocarbonyl length;
C=S Bond 1.68-1.71A yP yiens
longer than C=0 (1.23 A).
Bond Angles O-S-N: ~108-110° Distorted tetrahedron.

Torsion Angle

Often twists out of plane to
S(0)=N-C=S: ~0-30° minimize steric clash with
methyl groups.

B. Hydrogen Bonding Network

The crystal lattice is stabilized by a robust intermolecular hydrogen bonding network:

e Primary Interaction: N—-H
O=S (Head-to-Tail chains).
e Secondary Interaction: N-H

S=C (Dimer formation).
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e Result: High melting points (>150°C) and low solubility in non-polar solvents.

Comparative Performance Guide

This section objectively compares [Dimethyl(oxo)-

-sulfanylidene]thiourea against standard alternatives used in coordination chemistry and
organocatalysis.

: : ble: Physicachemical Profil

[Dimethyl(oxo)-

Feature - Thiourea (Standard)  N-Acetylthiourea
sulfanylidene]thioure

a

Hybrid (Tetrahedral S
Structure Planar Planar
+ Planar C)

H-Bond Donor

o High (pKa ~10-11)* Low (pKa ~21) Moderate (pKa ~13)
(Acidity)
H-Bond Acceptor Dual (S=0 and C=S) Single (C=S) Dual (C=0 and C=S)
o Tridentate Potential )
Coordination Modes Monodentate (S) Bidentate (S, O)

(N,O,S)

B Moderate (Polar )
Solubility (Water) o High Low
sulfoximine group)

_ - High (Sulfoximine Low (Oxidative
Metabolic Stability ) o Moderate
isostere) desulfurization)

*Estimated pKa based on sulfoximine electron-withdrawing effects.

Critical Analysis

o For Organocatalysis: The sulfoximine derivative is superior to standard thiourea for activating
weak electrophiles (e.g., nitroolefins) due to its enhanced acidity and the steric bulk of the
S,S-dimethyl group, which can induce stereoselectivity if chiral variants are used.
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» For Metal Coordination: unlike N-acetylthiourea, which chelates via S and O (carbonyl), the
sulfoximine derivative offers a harder Oxygen donor (sulfoximine O) and a softer Sulfur
donor (thiocarbonyl S), allowing for "hemilabile” coordination to transition metals (e.g., Pd,
Pt).

Experimental Protocols
A. Synthesis of [Dimethyl(oxo)- -sulfanylidene]thiourea

Rationale: This protocol utilizes the reaction between free sulfoximine and a thiocarbonyl
source, avoiding toxic thiophosgene.

Reagents:

S,S-Dimethylsulfoximine (1.0 eq)

1,1'-Thiocarbonyldiimidazole (TCDI) (1.1 eq)

Ammonia (aqueous or methanolic) (Excess)

Solvent: Dichloromethane (DCM) / Tetrahydrofuran (THF)

Step-by-Step Workflow:

Activation: Dissolve S,S-dimethylsulfoximine (10 mmol) in anhydrous THF (20 mL) under N

.Add TCDI (11 mmol) slowly at 0°C. Stir for 2 hours at room temperature to form the N-
imidazolyl-thiocarbonyl intermediate.

¢ Aminolysis: Cool the mixture to 0°C. Add excess methanolic ammonia (7N, 5 mL) dropwise.

o Reaction: Stir at room temperature for 12 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the
disappearance of the intermediate.

o Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc and wash with
water (2x) and brine (1x).

« Purification: Recrystallize from hot Ethanol/Water (9:1) to obtain colorless prisms.
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B. Crystallization for X-Ray Analysis

Rationale: Slow evaporation promotes the formation of single crystals suitable for diffraction.

Prepare a saturated solution of the product in Methanol (approx. 20 mg/mL).

Filter the solution through a 0.45

m PTFE syringe filter into a clean vial.

Cover the vial with parafilm and pierce 3-4 small holes.

Place the vial in a vibration-free environment at 4°C (refrigerator) or 20°C (benchtop).

Observation: Colorless block-like crystals typically form within 3-7 days.

Structural Visualization (Graphviz)

The following diagram illustrates the molecular connectivity and the potential hydrogen-bonding
network (Dimerization) characteristic of this class.
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Figure 1: Connectivity and primary H-bond donor/acceptor sites in [Dimethyl(oxo)-A6-sulfanylidene]thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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